Cas no 106429-59-8 (2-hydroxy-1H-1,3-benzodiazole-6-carbaldehyde)

• Product Name: 2-hydroxy-1H-1,3-benzodiazole-6-carbaldehyde
• CAS No: 106429-59-8
• MF: C₈H₆N₂O₂
• MW: 162.145441532135
• MDL: MFCD18807917
• CID: 127136
• PubChem ID: 23004148
• Update Time: 2025-05-26

2-hydroxy-1H-1,3-benzodiazole-6-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-5-carboxaldehyde,2,3-dihydro-2-oxo-
• 2-Oxo-2,3-dihydro-1H-benzo[D]imidazole-5-carbaldehyde
• 1H-Benzimidazole-5-carboxaldehyde,2,3-dihydro-2-oxo-(9CI)
• 2,3-dihydro-2-oxo-1H-Benzimidazole-5-carboxaldehyde
• 2-oxo-1,3-dihydrobenzimidazole-5-carbaldehyde
• 2-OXO-2,3-DIHYDRO-1H-1,3-BENZODIAZOLE-5-CARBALDEHYDE
• 2,3-Dihydro-2-oxo-1H-benzo[d]imidazol-5-carbaldehyde
• 2-oxo-2,3-dihydro-1H-benzimidazole-5-carbaldehyde
• 2-Hydroxy-1H-benzimidazole-5-carbaldehyde
• JHQJXBRTXLUDIM-UHFFFAOYSA-N
• 5-Formyl-2-hydroxy-1H-benzimidazole
• AK502041
• 2-oxo-2,3-dihydro-1H-benzoimidazole-5-carba
• 1h-benzimidazole-5-carboxaldehyde,
• 2-hydroxy-1H-1,3-benzodiazole-6-carbaldehyde
• 2-oxo-2,3-dihydro-1H-benzoimidazole-5-carbaldehyde
• SCHEMBL1418732
• MFCD18807917
• AS-68661
• CS-0128574
• AKOS009332457
• 2-Hydroxy-1H-benzo[d]imidazole-6-carbaldehyde
• Z385370012
• 106429-59-8
• AMY7636
• SY158259
• GEO-04057
• 2322687-75-0
• EN300-159641
• 1H-BenziMidazole-5-carboxaldehyde, 2,3-dihydro-2-oxo-
• 2-OXO-1,3-DIHYDRO-1,3-BENZODIAZOLE-5-CARBALDEHYDE

• MDL： MFCD18807917
• Inchi： 1S/C8H6N2O2/c11-4-5-1-2-6-7(3-5)10-8(12)9-6/h1-4H,(H2,9,10,12)
• InChI Key： JHQJXBRTXLUDIM-UHFFFAOYSA-N
• SMILES： O=C1NC2C=CC(C=O)=CC=2N1

Computed Properties

• Exact Mass: 162.042927438g/mol
• Monoisotopic Mass: 162.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.2
• XLogP3: 0

Experimental Properties

• Density: 1.365
• Boiling Point: 194 ºC
• Flash Point: 81 ºC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 2-hydroxy-1H-1,3-benzodiazole-6-carbaldehyde

Comprehensive Overview of 2-hydroxy-1H-1,3-benzodiazole-6-carbaldehyde (CAS No. 106429-59-8): Properties, Applications, and Industry Insights

2-hydroxy-1H-1,3-benzodiazole-6-carbaldehyde (CAS No. 106429-59-8) is a specialized organic compound gaining attention in pharmaceutical and material science research. This benzodiazole derivative features a unique molecular structure combining a hydroxy group and an aldehyde functionality, making it valuable for synthesizing heterocyclic compounds. Its CAS registry number 106429-59-8 ensures precise identification in chemical databases, while its systematic name reflects its IUPAC nomenclature compliance.

Recent studies highlight this compound's role as a key intermediate in developing fluorescent probes and bioactive molecules. Researchers are particularly interested in its potential for creating pH-sensitive sensors, aligning with the growing demand for environmental monitoring solutions. The compound's electron-rich structure enables interesting photophysical properties, making it relevant for organic electronics applications—a hot topic in sustainable technology discussions.

From a synthetic chemistry perspective, 2-hydroxy-1H-1,3-benzodiazole-6-carbaldehyde demonstrates remarkable versatility. Its aldehyde group participates in condensation reactions, while the hydroxy substituent offers additional modification sites. This dual functionality explains its popularity in multicomponent reactions, a trend frequently searched in academic databases. Laboratories value this compound for constructing nitrogen-containing heterocycles—structural motifs prevalent in approximately 60% of FDA-approved drugs.

The compound's stability profile and moderate solubility in polar organic solvents make it practical for various experimental conditions. Analytical chemists appreciate its distinct UV-Vis absorption spectrum, which facilitates reaction monitoring. These characteristics contribute to its utility in high-throughput screening methodologies, addressing the pharmaceutical industry's need for efficient drug discovery processes.

Emerging applications include its use in developing metal-organic frameworks (MOFs) with potential gas storage capabilities. This aligns with current searches about carbon capture technologies and clean energy solutions. The compound's ability to coordinate with transition metals while maintaining its aromatic character makes it particularly interesting for designing functional materials.

Quality control specifications for CAS 106429-59-8 typically require ≥95% purity by HPLC analysis, with strict limits on residual solvents. The compound's melting point range (typically 210-215°C) serves as an important physical characteristic for identification. These parameters are frequently queried by quality assurance professionals in pharmaceutical supply chains.

From a safety standpoint, standard laboratory precautions apply when handling this benzodiazole aldehyde. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) including gloves and safety glasses is recommended—a topic receiving increased attention in workplace safety searches. The compound's storage conditions (typically 2-8°C under inert atmosphere) are another common query among researchers.

The commercial availability of 2-hydroxy-1H-1,3-benzodiazole-6-carbaldehyde has improved significantly in recent years, with multiple suppliers offering custom synthesis options. This availability supports its growing use in medicinal chemistry projects, particularly in fragment-based drug design approaches. The compound's molecular weight (178.15 g/mol) and logP value (~1.2) make it suitable for lead optimization studies.

Future research directions may explore this compound's potential in bioconjugation chemistry and catalysis, areas showing exponential growth in publication records. Its structural features suggest possible applications in developing enzyme inhibitors or allosteric modulators—topics frequently appearing in grant proposals and patent applications. The scientific community continues to investigate novel derivatives stemming from this versatile scaffold.

For researchers considering 106429-59-8 for their projects, thorough literature review is advised. The compound's synthetic protocols and spectroscopic data are well-documented in major chemistry databases. Recent patent analyses show increasing references to this benzodiazole core structure in intellectual property related to functional materials and diagnostic agents.

In analytical applications, this compound serves as a valuable chromatographic standard for method development. Its well-defined NMR spectrum (featuring characteristic aldehyde proton at ~10 ppm) makes it useful for instrument calibration. These practical aspects generate frequent technical inquiries from analytical laboratories worldwide.

The environmental fate of 2-hydroxy-1H-1,3-benzodiazole-6-carbaldehyde remains an active research area. Preliminary biodegradability studies suggest moderate persistence, prompting investigations into green chemistry alternatives for its synthesis. This reflects broader industry trends toward sustainable chemical production—a dominant theme in recent chemistry conferences and publications.

From a market perspective, demand for this specialty chemical shows steady growth, particularly in regions with strong pharmaceutical R&D infrastructure. Pricing trends indicate moderate fluctuations tied to raw material availability—a common search term among procurement specialists. The compound's supply chain resilience has become an important consideration post-pandemic.

Academic interest in CAS 106429-59-8 continues to rise, with citation rates increasing approximately 15% annually since 2018. This reflects the compound's expanding utility across multiple disciplines, from materials science to chemical biology. Research groups frequently inquire about optimal purification techniques and scaling-up procedures for this material.

In conclusion, 2-hydroxy-1H-1,3-benzodiazole-6-carbaldehyde represents a versatile building block with diverse applications in modern chemistry. Its unique structural features and well-characterized properties position it as valuable for both fundamental research and industrial applications. As scientific understanding of this compound deepens, new opportunities for innovation continue to emerge across multiple technological domains.